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Compound of Interest

Compound Name: Ethylene phthalate

Cat. No.: B13747183 Get Quote

This technical guide provides a comprehensive overview of ethylene phthalate, including its

fundamental chemical properties. Recognizing the limited specific research on ethylene
phthalate's biological interactions, this document expands its scope to include the

biodegradation of polyethylene terephthalate (PET), from which ethylene glycol—a constituent

of ethylene phthalate—is derived, and the general metabolism and toxicological profiles of

phthalates, a broader class of related chemical compounds. This guide is intended for

researchers, scientists, and professionals in drug development seeking a deeper

understanding of these substances.

Core Properties of Ethylene Phthalate
Ethylene phthalate is identified by the following chemical identifiers and properties.

Property Value

CAS Number 4196-98-9[1][2][3][4][5][6]

Molecular Formula C₁₀H₈O₄[1][2][3][5][6]

Molecular Weight Approximately 192.17 g/mol [1][2][5][6]

Biodegradation of Polyethylene Terephthalate (PET)
Ethylene phthalate is structurally related to polyethylene terephthalate (PET), a widely used

plastic. The biodegradation of PET is a significant area of research, focusing on the enzymatic
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breakdown of the polymer into its constituent monomers, terephthalic acid (TPA) and ethylene

glycol (EG).[2] Microorganisms secrete enzymes, such as PET hydrolases, that catalyze this

breakdown.[1] The resulting monomers can then be assimilated into central metabolic

pathways, such as the tricarboxylic acid (TCA) cycle.[1]
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Diagram 1: PET Biodegradation Pathway

High-Performance Liquid Chromatography (HPLC): This technique is utilized to detect and

quantify the degradation products of PET, such as terephthalic acid (TPA).[3]

Scanning Electron Microscopy (SEM): SEM is employed to observe morphological changes

on the surface of PET films, such as erosion, scratching, and roughening, which are

indicative of microbial degradation.[3]

General Metabolism of Phthalates
Phthalates, as a class of compounds, are recognized as endocrine-disrupting chemicals.[6][7]

Their metabolism in the body typically involves a two-phase process. Initially, phthalate diesters

are hydrolyzed by esterases and lipases to their corresponding monoesters.[8] These

monoesters can then undergo further oxidation by cytochrome P450 enzymes.[9]
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Diagram 2: General Phthalate Metabolism

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This highly sensitive

analytical method is used for the simultaneous determination of multiple phthalate

metabolites in biological samples, such as urine.[10] This allows for the assessment of

human exposure to various phthalates.

Biological Activities and Toxicological Significance
While specific data on ethylene phthalate is scarce, the broader class of phthalates has been

studied for various biological activities. Some phthalates have demonstrated antimicrobial and

larvicidal potential.[11][12] However, the primary concern for human health is their endocrine-

disrupting properties, which can interfere with hormone systems and potentially lead to adverse

reproductive and developmental effects.[6][7][13] Phthalate exposure in humans is widespread,

with metabolites detectable in the majority of the population.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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